Cas no 75631-81-1 (5-nitro-2-acetoxy-2,5-dihydrofurfural diacetate)

• Product Name: 5-nitro-2-acetoxy-2,5-dihydrofurfural diacetate
• CAS No: 75631-81-1
• MF: C₁₁H₁₃NO₉
• MW: 303.222223997116
• CID: 862209
• PubChem ID: 144739
• Update Time: 2025-04-19

5-nitro-2-acetoxy-2,5-dihydrofurfural diacetate Chemical and Physical Properties

Names and Identifiers

• 5-nitro-2-acetoxy-2,5-dihydrofurfural diacetate
• 2,5-Dihydro-2-hydroxy-5-nitro-2-furanmethanediol-d3Triacetate
• 75631-81-1
• 5904-70-1
• DTXSID00997067
• [2-(Acetyloxy)-5-nitro-2,5-dihydrofuran-2-yl]methylene diacetate
• 2,5-Dihydro-2-hydroxy-5-nitro-2-furanmethanediol Triacetate
• [acetyloxy-(5-acetyloxy-2-nitro-2H-furan-5-yl)methyl] acetate
• FT-0667019

• Inchi： 1S/C11H13NO9/c1-6(13)18-10(19-7(2)14)11(20-8(3)15)5-4-9(21-11)12(16)17/h4-5,9-10H,1-3H3
• InChI Key： OQQARHHKPBGAGA-UHFFFAOYSA-N
• SMILES： O1C(C=CC1(C(OC(C)=O)OC(C)=O)OC(C)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 321.06955
• Monoisotopic Mass: 303.059031
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 478
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 134
• XLogP3: 0.2

Experimental Properties

• Density: 1.41
• Boiling Point: 420.2°C at 760 mmHg
• Flash Point: 182.4°C
• Refractive Index: 1.509
• PSA: 170.34